N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-(3-methyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C21H16FN3O2S2/c1-25-20(27)19-18(14(11-28-19)13-7-3-2-4-8-13)24-21(25)29-12-17(26)23-16-10-6-5-9-15(16)22/h2-11H,12H2,1H3,(H,23,26)
• InChI Key: KQHBJQFSXMKXQH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C(=CS2)C3=CC=CC=C3)N=C1SCC(=O)NC4=CC=CC=C4F
• Molecular Formula: C21H16FN3O2S2
• Molecular Weight: 425.5 g/mol

Description

N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide is a useful research compound. Its molecular formula is C21H16FN3O2S2 and its molecular weight is 425.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis and evaluation of thieno[3,2-d]pyrimidine derivatives have shown significant scientific interest due to their potent anticancer activities. For instance, Hafez and El-Gazzar (2017) synthesized a series of novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives bearing different functional groups, demonstrating potent anticancer activity against several human cancer cell lines, including breast, cervical, and colonic carcinomas. The compounds were nearly as active as the chemotherapy drug doxorubicin, indicating their potential as effective anticancer agents (Hafez & El-Gazzar, 2017).

Potential Antitumor Agents

Another study focused on the design and synthesis of 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), indicating their potential as dual-target antitumor agents. The compounds showed excellent inhibitory activity against human TS and DHFR, and displayed significant tumor cell growth inhibition in vitro, highlighting their potential as antitumor agents (Gangjee et al., 2009).

Antimicrobial Applications

Further extending the applications of thieno[3,2-d]pyrimidine derivatives, Nunna et al. (2014) synthesized a series of compounds incorporating the sulfamido moiety and evaluated them for antimicrobial activity. This study provides insights into the potential use of such compounds in treating microbial infections, although the specific compound "N-(2-fluorophenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide" was not directly mentioned (Nunna et al., 2014).